Cas no 893349-87-6 (ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate)

• Product Name: ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate
• CAS No: 893349-87-6
• MF: C₁₅H₁₅ClN₄O₄S₂
• MW: 414.886999368668
• CID: 6026067
• PubChem ID: 7191316
• Update Time: 2025-11-07

ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate
• ethyl 2-[[2-[[5-[(2-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]acetate
• Glycine, N-[2-[[5-[(2-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]thio]acetyl]-, ethyl ester
• AKOS024613459
• F1838-3464
• TDR78905
• CHEMBL1584708
• ethyl 2-(2-{[5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)acetate
• 893349-87-6
• HMS2720H18
• ethyl 2-(2-((5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)acetate
• SMR000323634
• MLS000624323

• Inchi： 1S/C15H15ClN4O4S2/c1-2-24-12(22)7-17-11(21)8-25-15-20-19-14(26-15)18-13(23)9-5-3-4-6-10(9)16/h3-6H,2,7-8H2,1H3,(H,17,21)(H,18,19,23)
• InChI Key： PCRYNPUAMGIZTG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CSC1=NN=C(NC(=O)C2=CC=CC=C2Cl)S1)=O

Computed Properties

• Exact Mass: 414.0223250g/mol
• Monoisotopic Mass: 414.0223250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 6.91±0.50(Predicted)

Additional information on ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate

Research Brief on Ethyl 2-(2-{5-(2-Chlorobenzamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetamido)Acetate (CAS: 893349-87-6)

The compound ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate (CAS: 893349-87-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties. The compound belongs to the 1,3,4-thiadiazole class, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Recent studies have highlighted the synthetic pathways for ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate, emphasizing its efficient production through multi-step organic reactions. The compound's structure, characterized by a thiadiazole core and a chlorobenzamido moiety, has been optimized for enhanced bioavailability and target specificity. Computational modeling and in vitro assays have demonstrated its strong binding affinity to specific enzyme targets, such as carbonic anhydrase and tyrosine kinase, suggesting its potential as a lead compound for drug development.

In pharmacological evaluations, ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate exhibited promising activity against a range of bacterial and fungal pathogens. Notably, its mechanism of action involves the inhibition of essential microbial enzymes, leading to cell death. Additionally, preliminary studies on cancer cell lines have revealed its cytotoxic effects, particularly in breast and lung cancer models, with minimal toxicity to normal cells. These findings underscore its potential as a dual-action therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile, including its metabolic stability and oral bioavailability. Current research is focused on structural modifications to improve these properties while retaining its biological efficacy. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical trials, with the aim of developing novel therapeutics for infectious diseases and oncology.

In conclusion, ethyl 2-(2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)acetate represents a promising candidate in medicinal chemistry, with demonstrated biological activities and therapeutic potential. Future research should prioritize its translational development, addressing current limitations and exploring its applications in combination therapies. This compound exemplifies the innovative strides being made in the design of next-generation pharmaceuticals.